(Z)-2-(4-oxo-5-(2-oxoindolin-3-ylidene)-2-thioxothiazolidin-3-yl)ethanesulfonic acid

• IUPAC Name: 2-[4-hydroxy-5-(2-oxoindol-3-yl)-2-sulfanylidene-1,3-thiazol-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C13H10N2O5S3/c16-11-9(7-3-1-2-4-8(7)14-11)10-12(17)15(13(21)22-10)5-6-23(18,19)20/h1-4,17H,5-6H2,(H,18,19,20)
• InChI Key: HXLFLPNYHJAUFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)N=C2C=C1)C3=C(N(C(=S)S3)CCS(=O)(=O)O)O
• Molecular Formula: C13H10N2O5S3
• Molecular Weight: 370.4 g/mol
• CAS No.: 868141-82-6

Description

(Z)-2-(4-oxo-5-(2-oxoindolin-3-ylidene)-2-thioxothiazolidin-3-yl)ethanesulfonic acid is a useful research compound. Its molecular formula is C13H10N2O5S3 and its molecular weight is 370.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The compound and its derivatives have been explored for their antimicrobial efficacy. Studies have synthesized a variety of semicarbazides and thiazolidin-4-one derivatives that exhibited promising antimicrobial activities. This includes action against both bacteria and fungi, highlighting the potential of these compounds in developing new antimicrobial agents (Basavarajaiah & Mruthyunjayaswamy, 2010), (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer and Antiangiogenic Effects

The compound's derivatives have been evaluated for their anticancer and antiangiogenic effects. Notably, novel thioxothiazolidin-4-one derivatives have demonstrated significant in vivo anticancer activity against transplantable mouse tumors, as well as antiangiogenic effects, indicating their potential as therapeutic agents in cancer treatment (Chandrappa et al., 2010).

Carbonic Anhydrase Inhibitory and Antiproliferative Activities

The synthesis of novel benzenesulfonamides incorporating the thiazolidinone motif has been reported, showing notable inhibitory activity against carbonic anhydrase isoforms. These compounds also exhibited antiproliferative activity against various cancer cell lines, suggesting their utility in the development of new anticancer therapies (Eldehna et al., 2017).

Aldose Reductase Inhibitory Action

Some derivatives of the compound have been identified as potent inhibitors of aldose reductase, an enzyme implicated in diabetic complications. These findings could be significant for the development of new therapeutic agents for managing diabetes-related disorders (Kučerová-Chlupáčová et al., 2020).

Synthesis and Structural Studies

Research has also focused on the convenient synthesis and structural elucidation of compounds containing the thioxothiazolidinone structure, contributing to the chemical knowledge base and facilitating the development of derivatives with potential biological activities (Zidar, Kladnik, & Kikelj, 2009).